Cas no 99893-90-0 (4-(2-bromoethoxy)naphthalen-1-ol)

• Product Name: 4-(2-bromoethoxy)naphthalen-1-ol
• CAS No: 99893-90-0
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 4387023
• Update Time: 2025-10-19

4-(2-bromoethoxy)naphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 4-(2-bromoethoxy)-
• 4-(2-bromoethoxy)naphthalen-1-ol

• Inchi： 1S/C12H11BrO2/c13-7-8-15-12-6-5-11(14)9-3-1-2-4-10(9)12/h1-6,14H,7-8H2
• InChI Key： CIBFTFCWDDUDPZ-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC=C2)=C(OCCBr)C=C1

Additional information on 4-(2-bromoethoxy)naphthalen-1-ol

Introduction to 4-(2-bromoethoxy)naphthalen-1-ol (CAS No. 99893-90-0)

4-(2-bromoethoxy)naphthalen-1-ol, identified by its Chemical Abstracts Service (CAS) number 99893-90-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This naphthalene derivative features a bromoethoxy substituent at the 2-position, making it a versatile intermediate for synthesizing various bioactive molecules. The compound's unique structural properties have garnered attention in recent years, particularly for its potential applications in medicinal chemistry and drug development.

The molecular structure of 4-(2-bromoethoxy)naphthalen-1-ol consists of a naphthalene core substituted with a 2-bromoethoxy group. This configuration imparts distinct reactivity, enabling it to participate in a wide range of chemical transformations. The presence of the bromine atom enhances electrophilic substitution reactions, while the ethoxy group introduces nucleophilic centers, facilitating nucleophilic aromatic substitution (SNAr) and other coupling reactions. These characteristics make the compound a valuable building block for constructing more complex molecules.

In recent years, 4-(2-bromoethoxy)naphthalen-1-ol has been explored in the synthesis of novel therapeutic agents. Its naphthalene scaffold is known to be pharmacologically relevant, appearing in several approved drugs due to its ability to interact with biological targets. Researchers have leveraged this compound to develop inhibitors targeting various diseases, including cancer and inflammatory disorders. The bromoethoxy moiety further enhances its utility by allowing modifications that can fine-tune binding affinities and selectivity.

One of the most compelling applications of 4-(2-bromoethoxy)naphthalen-1-ol lies in its role as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By modifying the naphthalene core and the bromoethoxy group, chemists have synthesized molecules that can selectively inhibit specific kinases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are critical in signal transduction pathways.

Another area where 4-(2-bromoethoxy)naphthalen-1-ol has demonstrated utility is in the development of antimicrobial agents. The naphthalene ring is known to exhibit antibacterial and antifungal properties, and modifications to this scaffold can enhance these effects. Researchers have reported that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, making them attractive candidates for new antibiotics. The bromoethoxy group allows further functionalization to improve pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 4-(2-bromoethoxy)naphthalen-1-ol typically involves multi-step organic reactions starting from commercially available naphthalene derivatives. Key steps include bromination at the desired position followed by etherification with 2-bromoethanol or its equivalents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Catalytic techniques and green chemistry principles have also been applied to minimize waste and improve yields.

In academic research, 4-(2-bromoethoxy)naphthalen-1-ol has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its reactivity profile provides insights into how different functional groups influence chemical transformations, aiding in the design of more efficient synthetic routes. Additionally, computational studies have been employed to predict the behavior of this compound in various reactions, helping researchers optimize conditions for maximum yield and purity.

The pharmaceutical industry has also recognized the potential of 4-(2-bromoethoxy)naphthalen-1-ol as an intermediate for drug discovery programs. Its structural features allow for diverse modifications, enabling the creation of libraries of compounds for high-throughput screening (HTS). Several companies have incorporated this molecule into their pipelines for identifying novel therapeutics targeting neurological disorders, cardiovascular diseases, and other conditions. The versatility of 4-(2-bromoethoxy)naphthalen-1-ol makes it a cornerstone in many synthetic campaigns aimed at developing next-generation drugs.

Looking ahead, the future prospects for 4-(2-bromoethoxy)naphthalen-1-ol appear promising as research continues to uncover new applications and synthetic possibilities. Innovations in biocatalysis and flow chemistry may further enhance its production efficiency, while computational modeling will continue to guide its use in drug design. As our understanding of biological targets evolves, so too will the ways in which this compound contributes to therapeutic innovation.